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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of carbosulfan as a
systemic insecticide in maize (Zea mays L.). The information compiled is intended for research
and developmental purposes and details the mode of action, metabolism, application protocols,
efficacy, and residue analysis of carbosulfan and its primary metabolites.

Introduction

Carbosulfan is a broad-spectrum carbamate insecticide used to control a variety of insect
pests in maize. It exhibits systemic, contact, and stomach action, making it effective against
both surface-feeding and internal pests.[1][2] As a pro-insecticide, carbosulfan is metabolized
within the plant and the target insect into its more toxic metabolite, carbofuran.[1][3] This
systemic activity allows for the protection of new plant growth from pest infestations.[2]

Mode of Action

Carbosulfan's primary mode of action is the inhibition of the enzyme acetylcholinesterase
(AChE) in the nervous system of insects.[4] Acetylcholinesterase is responsible for the
hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft. By inhibiting AChE,
carbosulfan causes an accumulation of acetylcholine, leading to continuous nerve stimulation,
paralysis, and ultimately, the death of the insect.[1]
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Caption: Inhibition of acetylcholinesterase by carbosulfan's active metabolite, carbofuran.

Metabolism and Systemic Activity in Maize

Carbosulfan applied to the soil or as a seed treatment is absorbed by the maize roots,
primarily through a passive, apoplastic pathway.[5] Once absorbed, it undergoes metabolic
transformation.

Metabolic Pathway in Maize:

o Hydrolysis: The initial and primary metabolic step is the cleavage of the N-S bond, converting
carbosulfan into carbofuran and dibutylamine.[3]

o Oxidation: Carbofuran is further metabolized through oxidation to form 3-hydroxycarbofuran
and 3-ketocarbofuran.[3][6]
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The parent carbosulfan molecule has limited upward translocation and tends to accumulate in
the roots.[5] However, its metabolite, carbofuran, is more water-soluble and can be
translocated upwards to the shoots and leaves, providing systemic protection against pests

feeding on these parts of the plant.[5] The metabolite 3-hydroxycarbofuran is also found in the
shoots and leaves.[5]

Diagram: Metabolism and Translocation of Carbosulfan
in Maize
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Caption: Uptake, metabolism, and translocation of carbosulfan in maize.

Data Presentation
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Table 1: Application Rates of Carbosulfan Formulations

In Maize
. Application Application
Formulation Target Pests Reference(s)
Method Rate
Seedling
Marshal® 25ST 20-25 g per kg of
Seed Treatment maggot, Corn [7]
(250 g/kg) corn seeds
borer
5G/10G Soil Application Corn rootworm, 0.5-1.5kg ]
(Granules) (in-furrow) Nematodes a.i./ha
25% EC _ _
» ) Aphids, Thrips,
(Emulsifiable Foliar Spray 750-1200 ml/ha [2]
Leafhoppers
Concentrate)
200SC
(Suspension Foliar Spray Fall Armyworm 133-200 ml/ha [8]

Concentrate)

Note: Application rates may vary based on pest pressure, environmental conditions, and local

regulations. Always refer to the product label for specific instructions.

Table 2: Efficacy of Carbosulfan and its Metabolite
Carbofuran Against Key Maize Pests

Efficacy (%
Active Application Mortality or
Pest . Reference(s)
Ingredient Rate Damage
Reduction)
Fall Armyworm
W - 58% mortality
(Spodoptera Carbofuran Not specified 9]
) after 10 days
frugiperda)
Asian Corn Borer
o Effective control
(Ostrinia Carbosulfan Seed Treatment [10]

furnacalis)

(qualitative)
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Note: Quantitative efficacy data for carbosulfan against specific maize pests is limited in the
reviewed literature. The data for fall armyworm pertains to the metabolite carbofuran.

Table 3: Residue Levels of Carbosulfan and its

holites in Maize (f E ised Trials,

Applicati Carbosulf Carbofur
PHI hydroxyc Referenc
on Plant Part an an
(Days) arbofuran  e(s)
Method (mgl/kg) (mgl/kg)
(mgl/kg)
Seed _ <0.01 - <0.01 - Not
Grain Harvest [1]
Treatment <0.05 <0.05 Reported
Soil
Application  Grain Harvest <0.05 <0.05 <0.05 [3]
(Granules)
Foliar Not Not
Forage 28 0.1-22 [6]
Spray Reported Reported
Foliar )
Grain 30 <0.02 <0.02 <0.02 [11]
Spray

PHI: Pre-Harvest Interval

Experimental Protocols
Protocol 1: Laboratory Seed Treatment of Maize for
Research Purposes

Objective: To apply a precise dose of carbosulfan to a small batch of maize seeds for
germination, seedling vigor, or early-stage efficacy studies.

Materials:
e Maize seeds

o Carbosulfan formulation (e.g., wettable powder - WP, or a liquid formulation - FS)
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« Distilled water

» Adherent/sticker/polymer (optional, but recommended for WP formulations)
o Laboratory balance (accurate to 0.001 g)

» Beakers or flasks

e Magnetic stirrer and stir bar

o Pipettes or graduated cylinders

» Rotary seed treater or a sealable container (e.g., plastic bag or jar)

o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
Procedure:

o Calculate the required amount of carbosulfan: Based on the desired application rate (e.g., g
a.i./kg seed), calculate the amount of the formulated product needed for your batch of seeds.

e Prepare the treatment slurry:

o For liquid formulations (FS): Dilute the required amount of the product with a small amount
of distilled water if necessary to achieve a suitable volume for even coating.

o For wettable powders (WP): Create a slurry by mixing the calculated amount of powder
with a small volume of distilled water. Add an adherent if desired. Mix thoroughly using a
magnetic stirrer until a homogenous suspension is formed.

e Seed Coating:
o Weigh the desired amount of maize seeds and place them in the coating container.

o Slowly add the prepared slurry to the seeds while continuously mixing or rotating the
container to ensure even coverage.

o For a rotary treater, follow the manufacturer's instructions.
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o For a sealable container, shake and tumble the seeds until they are uniformly coated.
e Drying:

o Spread the treated seeds in a thin layer on a tray or paper in a well-ventilated area (fume
hood recommended) and allow them to air dry completely.

o Avoid direct sunlight or high heat, which could affect seed viability or degrade the active
ingredient.

o Storage: Once completely dry, store the treated seeds in labeled bags in a cool, dry, and
dark place until planting.

Protocol 2: Foliar Application of Carbosulfan in Small-
Plot Maize Field Trials

Objective: To apply carbosulfan as a foliar spray to experimental maize plots to evaluate its
efficacy against foliar pests or to conduct residue studies.

Materials:

Carbosulfan emulsifiable concentrate (EC) or suspension concentrate (SC) formulation
o Water (from a source suitable for pesticide application)

o Backpack sprayer with a calibrated nozzle

o Graduated cylinders and measuring cups

o Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, eye protection,
respirator

Plot markers and tape measure
Procedure:

e Plot Demarcation: Clearly mark the boundaries of the experimental and control plots.
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o Sprayer Calibration: Calibrate the backpack sprayer to determine the spray volume per unit
area (e.g., L/ha). This is a critical step to ensure accurate application rates.

» Calculation of Spray Solution:

o Based on the desired application rate (e.g., ml/ha) and the calibrated spray volume,
calculate the amount of carbosulfan formulation needed for each plot.

o Calculate the total volume of water required for each plot.

e Preparation of Spray Solution:

[¢]

Fill the sprayer tank with half the required volume of water.

Add the measured amount of carbosulfan formulation to the tank.

[e]

o

Agitate the mixture thoroughly.

[¢]

Add the remaining volume of water and continue to agitate to ensure a homogenous
mixture.

o Application:

o Apply the spray solution evenly to the foliage of the maize plants within the designated
plot.

o Maintain a constant walking speed and sprayer pressure to ensure uniform coverage.
o Avoid spraying during windy conditions to prevent drift to adjacent plots.

« Decontamination: Thoroughly clean the sprayer equipment after use according to standard
procedures for pesticide handling.

Protocol 3: Extraction and Analysis of Carbosulfan and
Metabolites from Maize Tissues

Objective: To quantify the residues of carbosulfan, carbofuran, and 3-hydroxycarbofuran in
maize plant samples (leaves, stalk, grain, roots).
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Materials:

Homogenizer (e.g., blender, tissue lyser)
Centrifuge and centrifuge tubes
Solid-Phase Extraction (SPE) cartridges (e.qg., Florisil or aminopropyl)

Solvents: Acetonitrile, Dichloromethane, Hexane, Isopropanol (all HPLC or pesticide residue
grade)

Sodium chloride (NaCl) and anhydrous magnesium sulfate (MgSOa4) for QUEChERS method
Rotary evaporator

Vortex mixer

Analytical standards of carbosulfan, carbofuran, and 3-hydroxycarbofuran

HPLC or GC system with a suitable detector (e.g., MS/MS, NPD, or post-column
derivatization with fluorescence)

Personal Protective Equipment (PPE)

Procedure (based on a generic QUEChERS approach):

Sample Preparation:

o Chop and homogenize a representative sample of the maize tissue.

o Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
Extraction:

o Add 10 mL of acetonitrile to the tube.

o Shake vigorously for 1 minute.

o Add the QUEChERS salts (e.g., 4 g MgSOa, 1 g NaCl).
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o Shake vigorously for 1 minute and then centrifuge at >3000 rpm for 5 minutes.

o Cleanup (Dispersive SPE):
o Take an aliquot of the supernatant (acetonitrile layer).
o Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA and MgSOa).
o Vortex for 30 seconds and centrifuge for 5 minutes.

o Final Preparation and Analysis:

o Take an aliquot of the cleaned extract and evaporate it to near dryness under a gentle
stream of nitrogen.

o Reconstitute the residue in a suitable solvent for injection into the HPLC or GC system.

o Analyze the sample using a validated chromatographic method with appropriate standards
for quantification.

Diagram: General Workflow for Carbosulfan Residue
Analysis in Maize
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Caption: Workflow for the analysis of carbosulfan residues in maize.

Conclusion

Carbosulfan is an effective systemic insecticide for the control of key pests in maize. Its utility
in research and development requires a thorough understanding of its mode of action,
metabolic fate within the plant, and appropriate methodologies for application and analysis. The
protocols and data presented here provide a foundation for researchers to design and execute
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robust experiments to further investigate the properties and applications of carbosulfan in
maize protection. It is imperative that all work with carbosulfan is conducted with strict
adherence to safety protocols and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. researchgate.net [researchgate.net]
e 3. youtube.com [youtube.com]

e 4. Absorption, metabolism and distribution of carbosulfan in maize plants (Zea mays L.) -
PubMed [pubmed.ncbi.nim.nih.gov]

o 5. researchgate.net [researchgate.net]

¢ 6. pomais.com [pomais.com]

e 7.youtube.com [youtube.com]

o 8. thepharmajournal.com [thepharmajournal.com]
¢ 9. researchgate.net [researchgate.net]

e 10. Management of Spodoptera frugiperda J.E. Smith Using Recycled Virus Inoculum from
Larvae Treated with Baculovirus under Field Conditions - PMC [pmc.ncbi.nlm.nih.gov]

e 11. 656. Carbosulfan (Pesticide residues in food: 1984 evaluations) [inchem.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Carbosulfan as a
Systemic Insecticide in Maize]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218777#use-of-carbosulfan-as-a-systemic-
insecticide-in-maize]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 13/14 Tech Support


https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.benchchem.com/product/b1218777?utm_src=pdf-body
https://www.benchchem.com/product/b1218777?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Scheme-1-Inhibition-of-cholinesterases-by-carbamates-E-enzyme-I-intact-carbamate_fig3_6460230
https://www.researchgate.net/figure/Mechanism-of-combining-carbamate-to-acetylcholinesterase-at-the-esteric-and-anionic-site_fig2_341363293
https://www.youtube.com/watch?v=ZmxEt_OgVpg
https://pubmed.ncbi.nlm.nih.gov/37245216/
https://pubmed.ncbi.nlm.nih.gov/37245216/
https://www.researchgate.net/figure/nhibition-scheme-of-AChE-by-carbamate-pesticides-46_fig2_343384684
https://www.pomais.com/product/carbosulfan-insecticide/
https://www.youtube.com/watch?v=YL260-A5r2U
https://www.thepharmajournal.com/archives/2021/vol10issue10/PartN/10-10-43-232.pdf
https://www.researchgate.net/figure/Fig-3-Mechanism-of-ACHE-inhibition-by-carbamates-25_fig1_228652886
https://pmc.ncbi.nlm.nih.gov/articles/PMC10455994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10455994/
https://www.inchem.org/documents/jmpr/jmpmono/v84pr10.htm
https://www.benchchem.com/product/b1218777#use-of-carbosulfan-as-a-systemic-insecticide-in-maize
https://www.benchchem.com/product/b1218777#use-of-carbosulfan-as-a-systemic-insecticide-in-maize
https://www.benchchem.com/product/b1218777#use-of-carbosulfan-as-a-systemic-insecticide-in-maize
https://www.benchchem.com/product/b1218777#use-of-carbosulfan-as-a-systemic-insecticide-in-maize
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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